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For Researchers, Scientists, and Drug Development Professionals

Introduction

NSC668036 is a small molecule inhibitor that targets the PDZ (Postsynaptic density-95/Discs
large/Zonula occludens-1) domain of the Dishevelled (Dvl) protein.[1] Dvl is a critical scaffold
protein in the Wnt signaling pathway. By binding to the Dvl PDZ domain, NSC668036
effectively disrupts the interaction between Dvl and the Frizzled (Fz) receptor, thereby inhibiting
downstream signaling. This inhibition has been shown to impact cellular processes such as
proliferation and, notably, cell migration. These application notes provide a summary of the
effective concentration of NSC668036 for inhibiting cell migration, detailed protocols for
relevant assays, and a visualization of the underlying signaling pathway.

Data Presentation: Effective Concentration of
NSC668036

NSC668036 has been demonstrated to inhibit the migration of fibroblasts. The effective
concentration for this inhibition has been reported to be greater than 10 yM. At these
concentrations, NSC668036 not only restrains basal cell migration but also blocks the
migratory effects induced by transforming growth factor-beta (TGF-[3).[2][3]

Below is a summary of the available quantitative data on the effective concentration of
NSC668036 for inhibiting cell migration.
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Signaling Pathway

NSC668036 inhibits cell migration by targeting the non-canonical Wnt/Planar Cell Polarity
(PCP) signaling pathway. This pathway is crucial for establishing cell polarity and coordinating
cell movements. The inhibitor acts by binding to the PDZ domain of the Dvl protein, preventing
its interaction with the Frizzled receptor. This disruption blocks the downstream activation of
small GTPases like RhoA and Racl, which are essential for the cytoskeletal rearrangements
required for cell migration.
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Caption: Wnt/PCP signaling pathway inhibition by NSC668036.
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Experimental Protocols

Two common in vitro methods to assess cell migration are the Wound Healing (Scratch) Assay
and the Transwell Migration Assay.

Wound Healing (Scratch) Assay

This method is used to study collective cell migration. A "wound" is created in a confluent cell
monolayer, and the rate of closure of this gap is monitored over time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1348318?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/nsc-668036_5813
https://www.caymanchem.com/product/23499/nsc-668036
https://pubmed.ncbi.nlm.nih.gov/25445788/
https://pubmed.ncbi.nlm.nih.gov/25445788/
https://www.benchchem.com/product/b1348318#effective-concentration-of-nsc668036-for-inhibiting-cell-migration
https://www.benchchem.com/product/b1348318#effective-concentration-of-nsc668036-for-inhibiting-cell-migration
https://www.benchchem.com/product/b1348318#effective-concentration-of-nsc668036-for-inhibiting-cell-migration
https://www.benchchem.com/product/b1348318#effective-concentration-of-nsc668036-for-inhibiting-cell-migration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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